Cas no 1784405-24-8 (tert-butyl 3-fluoro-3-(hydroxymethyl)azepane-1-carboxylate)

• Product Name: tert-butyl 3-fluoro-3-(hydroxymethyl)azepane-1-carboxylate
• CAS No: 1784405-24-8
• MF: C₁₂H₂₂FNO₃
• MW: 247.306387424469
• CID: 5304836
• Update Time: 2026-03-10

tert-butyl 3-fluoro-3-(hydroxymethyl)azepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-carboxylic acid, 3-fluorohexahydro-3-(hydroxymethyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-fluoro-3-(hydroxymethyl)azepane-1-carboxylate

• Inchi： 1S/C12H22FNO3/c1-11(2,3)17-10(16)14-7-5-4-6-12(13,8-14)9-15/h15H,4-9H2,1-3H3
• InChI Key： RKEWTWAALTWRKT-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCCC(F)(CO)C1

Additional information on tert-butyl 3-fluoro-3-(hydroxymethyl)azepane-1-carboxylate

tert-butyl 3-fluoro-3-(hydroxymethyl)azepane-1-carboxylate (CAS No. 1784405-24-8): A Comprehensive Overview

tert-butyl 3-fluoro-3-(hydroxymethyl)azepane-1-carboxylate (CAS No. 1784405-24-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The tert-butyl group in the compound provides enhanced stability and solubility, making it an attractive candidate for drug design. The 3-fluoro substitution on the azepane ring introduces additional chemical and biological properties, such as increased lipophilicity and metabolic stability. The 3-(hydroxymethyl) group further enhances the compound's reactivity and functional versatility, allowing for a wide range of chemical modifications and derivatizations.

Recent studies have highlighted the importance of tert-butyl 3-fluoro-3-(hydroxymethyl)azepane-1-carboxylate in the development of drugs targeting central nervous system (CNS) disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against specific G protein-coupled receptors (GPCRs), which are key targets for treating conditions such as anxiety, depression, and neurodegenerative diseases.

In addition to its potential in CNS disorders, tert-butyl 3-fluoro-3-(hydroxymethyl)azepane-1-carboxylate has also shown promise in the field of oncology. Research conducted at the National Cancer Institute revealed that this compound can effectively inhibit certain cancer cell lines by modulating specific signaling pathways. The ability to target these pathways with high selectivity and potency makes it a valuable lead compound for further drug development.

The synthesis of tert-butyl 3-fluoro-3-(hydroxymethyl)azepane-1-carboxylate involves a series of well-defined chemical reactions, including nucleophilic substitution, ring closure, and functional group manipulation. These synthetic routes have been optimized to achieve high yields and purity, ensuring that the compound meets the stringent quality standards required for pharmaceutical applications.

One of the key challenges in the development of tert-butyl 3-fluoro-3-(hydroxymethyl)azepane-1-carboxylate is its pharmacokinetic profile. Researchers are actively investigating ways to improve its bioavailability and reduce potential side effects. For example, a recent study published in the European Journal of Medicinal Chemistry explored the use of prodrug strategies to enhance the oral absorption and stability of this compound.

The safety profile of tert-butyl 3-fluoro-3-(hydroxymethyl)azepane-1-carboxylate has been extensively evaluated through preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it a safe candidate for clinical trials. Ongoing clinical trials are currently evaluating its efficacy and safety in human subjects, with promising preliminary results.

In conclusion, tert-butyl 3-fluoro-3-(hydroxymethyl)azepane-1-carboxylate (CAS No. 1784405-24-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. As research continues to advance, it is expected that this compound will play a significant role in advancing our understanding and treatment of complex medical conditions.